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Compound of Interest

Compound Name: PF-9366

Cat. No.: B1679746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-9366 is a potent and selective allosteric inhibitor of human methionine adenosyltransferase

2A (MAT2A).[1] MAT2A is the primary enzyme responsible for the synthesis of S-adenosyl-L-

methionine (SAM) in extrahepatic tissues.[1][2] As SAM is a universal methyl group donor

crucial for numerous cellular processes, including DNA, RNA, and protein methylation, the

inhibition of MAT2A by PF-9366 has significant implications for cancer research and drug

development.[1][3] PF-9366 binds to an allosteric site on MAT2A, altering the active site, which

leads to increased substrate affinity but decreased enzyme turnover.[1][3] This document

provides detailed protocols for the preparation and storage of PF-9366 stock solutions to

ensure its stability and efficacy in experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PF-9366 is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₁₉ClN₄ [4]

Molecular Weight 350.84 g/mol [4][5]

CAS Number 72882-78-1 [4][5]

Appearance White to off-white solid [4]

Purity >98%

Solubility Data
The solubility of PF-9366 in various solvents is critical for the preparation of stock solutions.

The following table summarizes its solubility. It is highly recommended to use fresh, anhydrous

DMSO for optimal dissolution, as hygroscopic DMSO can significantly impact solubility.[4][6]

Solvent Solubility Notes

DMSO ≥ 10 mg/mL (≥ 28.50 mM)
Ultrasonic treatment may be

required to aid dissolution.[4]

Ethanol 3 mg/mL (8.55 mM) [5]

DMF 0.5 mg/mL [7]

Water < 1 mg/mL
Considered slightly soluble or

insoluble.[5]

Ethanol:PBS (pH 7.2) (1:4) 0.2 mg/mL [7]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.13 mM)

A common formulation for in

vivo studies.[4]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.13 mM)
An alternative formulation for in

vivo studies.[4]
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Protocol 1: Preparation of a 10 mM PF-9366 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-9366 in DMSO, a

common starting concentration for in vitro experiments.

Materials:

PF-9366 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Weighing PF-9366: Accurately weigh out a specific mass of PF-9366 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.508 mg of PF-9366 (Molecular

Weight = 350.84 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the PF-9366 powder.

For 3.508 mg of PF-9366, add 1 mL of DMSO.

Dissolution: Tightly cap the tube or vial and vortex thoroughly until the powder is completely

dissolved. If precipitation or phase separation occurs, gentle heating and/or sonication can

be used to facilitate dissolution.[4]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.[5]
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Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM PF-9366 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 10 mM PF-9366 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) to avoid solvent-

induced cytotoxicity.[4][8]

Application to Cells: Add the prepared working solutions to your cell cultures and proceed

with the experiment. For example, in proliferation assays, cells are often seeded and allowed

to attach overnight before the addition of the compound-containing medium.[4][8]

Storage and Stability
Proper storage of PF-9366 is essential to maintain its chemical integrity and biological activity.

The following table provides recommended storage conditions.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

Store in the dark and

under desiccating

conditions. The

product can be

sensitive to air and

light.[4]

4°C 2 years [4]

In Solvent (e.g.,

DMSO)
-80°C 2 years

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.[4][6]

-20°C 1 year
Suitable for shorter-

term storage.[4][6]

Mechanism of Action and Signaling Pathway
PF-9366 functions as an allosteric inhibitor of MAT2A.[1] MAT2A catalyzes the conversion of L-

methionine and ATP into S-adenosyl-L-methionine (SAM). SAM is a critical methyl donor for

methylation reactions that are essential for the regulation of gene expression and other cellular

functions. The diagram below illustrates the central role of MAT2A in the methionine cycle and

the inhibitory action of PF-9366.
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Caption: The inhibitory effect of PF-9366 on the MAT2A-mediated methionine cycle.
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The following diagram outlines a typical experimental workflow for utilizing PF-9366, from stock

solution preparation to a cell-based assay.

1. Weigh PF-9366 Powder

2. Dissolve in Anhydrous DMSO

3. Create 10 mM Stock Solution

4. Aliquot for Storage

5. Store at -80°C

6. Thaw Single Aliquot

For Experiment

7. Prepare Working Solution
(Dilute in Culture Medium)

8. Treat Cells

9. Assay (e.g., Proliferation, SAM levels)
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Click to download full resolution via product page

Caption: A generalized workflow for preparing and using PF-9366 in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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